Cas no 42059-79-0 (6-Methoxy-4-oxo-4H-chromene-3-carbaldehyde)

6-Methoxy-4-oxo-4H-chromene-3-carbaldehyde structure
42059-79-0 structure
Product Name:6-Methoxy-4-oxo-4H-chromene-3-carbaldehyde
CAS No:42059-79-0
MF:C11H8O4
MW:204.178823471069
MDL:MFCD02683011
CID:332380
PubChem ID:688879
Update Time:2025-04-19

6-Methoxy-4-oxo-4H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-3-carboxaldehyde,6-methoxy-4-oxo-
    • 6-Methoxy-3-Formylchromone
    • 6-METHOXY-4-OXO-4H-CHROMENE-3-CARBALDEHYDE
    • 6-Methoxychromone-3-carboxaldehyde
    • 3-Formyl-6-methoxychromone 6-Methoxy-4-oxo-4H-chromene-3-carboxaldehyde
    • 6-methoxy-4-oxochromene-3-carbaldehyde
    • 3-Formyl-6-methoxychromone
    • 6-Methoxy-4-oxo-4H-chromene-3-carboxaldehyde
    • 3-Formyl-6-methoxy chromone
    • 4H-1-Benzopyran-3-carboxaldehyde, 6-methoxy-4-oxo-
    • ILFXSWVYDSZVBC-UHFFFAOYSA-N
    • SBB039026
    • 3044AE
    • STK505092
    • BBL022596
    • 6-methoxy-4-oxo-chromene-3-car
    • 6-methoxy-4-oxo-chromene-3-carbaldehyde
    • ST095398
    • AB0154794
    • FT
    • SR-01000039462-1
    • AKOS000267432
    • 42059-79-0
    • 3-Formyl-6-methoxychromone, 98%
    • SCHEMBL1572774
    • F1115
    • CS-0307668
    • DTXSID30350989
    • FT-0679366
    • A1-00150
    • 3-Formyl-6-methoxychromone, 6-Methoxy-4-oxo-4H-chromene-3-carboxaldehyde
    • EN300-04582
    • VS-07237
    • SR-01000039462
    • A825741
    • MFCD02683011
    • Z56886303
    • T72449
    • DB-296604
    • 6-Methoxy-4-oxo-4H-chromene-3-carbaldehyde
    • MDL： MFCD02683011
    • Inchi： 1S/C11H8O4/c1-14-8-2-3-10-9(4-8)11(13)7(5-12)6-15-10/h2-6H,1H3
    • InChI Key： ILFXSWVYDSZVBC-UHFFFAOYSA-N
    • SMILES： O1C=C(C=O)C(C2C=C(C=CC1=2)OC)=O

Computed Properties

  • Exact Mass: 204.04200
  • Monoisotopic Mass: 204.042259
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Density: 1.401
  • Melting Point: 163.0 to 167.0 deg-C
  • Boiling Point: 365.2°Cat760mmHg
  • Flash Point: 165.2°C
  • Refractive Index: 1.648
  • PSA: 56.51000
  • LogP: 1.61410
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-Methoxy-4-oxo-4H-chromene-3-carbaldehyde Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301-H317
  • Warning Statement： P280-P301+P310
  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 25-43
  • Safety Instruction： 36/37-45
  • Hazardous Material Identification： T
  • HazardClass：IRRITANT
  • Storage Condition：4° CStore…,-4℃Store…Better

6-Methoxy-4-oxo-4H-chromene-3-carbaldehyde Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

6-Methoxy-4-oxo-4H-chromene-3-carbaldehyde Pricemore >>

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3-Formyl-6-methoxychromone
 42059-79-0 98.0%(GC)
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 ￥948.0 2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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abcr
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6-Methoxy-4-oxo-4H-chromene-3-carbaldehyde; .
 42059-79-0
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